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Compound of Interest

Compound Name: Coniferyl Alcohol

Cat. No.: B129441

Coniferyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coniferyl alcohol is a phenolic compound that plays a crucial role as a monomer in the
biosynthesis of lignin and various other natural products.[1][2] Its chemical structure, derived
from the phenylpropanoid pathway, imparts it with significant biological activities, making it a
molecule of interest for researchers in medicinal chemistry, materials science, and plant
biology. This technical guide provides an in-depth overview of the physicochemical properties,
experimental characterization protocols, and key signaling pathways associated with coniferyl
alcohol.

Physicochemical Properties

The fundamental physicochemical properties of coniferyl alcohol (CAS Number: 458-35-5)
are summarized in the table below.[1][3][4] This data is essential for its handling, formulation,
and application in experimental settings.
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Property Value Reference
CAS Number 458-35-5 [1103114]
Molecular Formula C10H1203 [1][4]
Molecular Weight 180.20 g/mol [11[3114]
Appearance Beige crystalline powder [1]
Melting Point 75-80 °C [3]
Boiling Point 163-165 °C at 3 mmHg [3]
Solubility
Water Very slightly soluble/insoluble [1][5]
Ethanol Soluble/Moderately soluble [11161[7]

Diethyl Ether

Freely soluble

[5]

DMSO

Soluble (approx. 25 mg/mL)

[6]7]

Dimethylformamide (DMF)

Soluble (approx. 25 mg/mL)

[6]7]

Storage Temperature

-20°C

[3]4]

UV max (in Ethanol)

266 nm

[6]

Experimental Protocols

Accurate characterization of coniferyl alcohol is paramount for its study and application. The

following section details standardized protocols for its analysis using common spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of coniferyl alcohol and its

derivatives.

Sample Preparation:
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o Sample Purity: Ensure the coniferyl alcohol sample is of high purity (>95%), purified by
methods such as column chromatography or preparative HPLC.

» Solvent Selection: Choose a deuterated solvent in which the sample is fully soluble.
Chloroform-d (CDCIs) or acetone-d6 are common choices.

e Concentration: For *H NMR, dissolve 5-10 mg of the sample in 0.5-0.7 mL of the deuterated
solvent. For 3C and 2D NMR experiments, a higher concentration of 10-20 mg is
recommended.

« Filtration: Filter the sample solution through a glass wool plug or a syringe filter directly into a
clean, dry 5 mm NMR tube to remove any particulate matter.

 Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for *H
and 13C NMR, with its signal set to 0.00 ppm.

Data Acquisition:

 NMR spectra can be acquired on a spectrometer operating at a frequency of 400 MHz or
higher.

e Standard pulse programs for *H, 13C, DEPT, COSY, HSQC, and HMBC should be utilized for
complete structural assignment.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in coniferyl alcohol.
Sample Preparation:

e Solid Sample (KBr Pellet): Mix a small amount of finely ground coniferyl alcohol with dry
potassium bromide (KBr). Press the mixture into a thin, transparent pellet using a hydraulic
press.

e Solid Sample (ATR): Place a small amount of the solid sample directly on the Attenuated
Total Reflectance (ATR) crystal.

Data Acquisition:
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e Acquire the IR spectrum over the range of 4000-400 cm~1.

o Characteristic peaks for the hydroxyl (-OH), methoxy (-OCH?s), and aromatic C=C bonds
should be identified.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is useful for quantitative analysis and for studying the electronic
transitions within the molecule.

Sample Preparation:

e Solvent Selection: Use a UV-transparent solvent in which coniferyl alcohol is soluble, such
as ethanol.

¢ Solution Preparation: Prepare a stock solution of known concentration. Perform serial
dilutions to prepare a series of standard solutions.

e Blank: Use the pure solvent as a blank to zero the spectrophotometer.
Data Acquisition:

e Scan the absorbance of the standard solutions over a wavelength range of approximately
200-400 nm.

e The wavelength of maximum absorbance (Amax) should be determined.[6] A
multiwavelength absorption spectroscopy approach can also be employed for kinetic and
endpoint analyses.[3]

Signaling Pathways and Biological Activity

Coniferyl alcohol exhibits a range of biological activities, primarily through the modulation of
specific signaling pathways.

Regulation of the Phenylpropanoid Pathway

Coniferyl alcohol acts as a signaling molecule in plants, providing feedback regulation on its
own biosynthetic pathway, the phenylpropanoid pathway.[3][4][6] This regulation is crucial for
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managing the carbon flow into lignin and other secondary metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. benchchem.com [benchchem.com]

e 2. protocols.io [protocols.io]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b129441?utm_src=pdf-body-img
https://www.benchchem.com/product/b129441?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Structure_Elucidation_of_O_geranylconiferyl_Alcohol_using_NMR_Spectroscopy.pdf
https://www.protocols.io/view/synthetic-procedure-of-pinoresinol-cdrms546.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. Dual Mechanisms of Coniferyl Alcohol in Phenylpropanoid Pathway Regulation | Semantic
Scholar [semanticscholar.org]

e 4. Dual Mechanisms of Coniferyl Alcohol in Phenylpropanoid Pathway Regulation - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. Coniferyl Aldehyde Inhibits the Inflammatory Effects of Leptomeningeal Cells by
Suppressing the JAK2 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

o 6. researchgate.net [researchgate.net]

e 7. Coniferyl Aldehyde Inhibits the Inflammatory Effects of Leptomeningeal Cells by
Suppressing the JAK2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]

e 8. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [coniferyl alcohol CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129441#coniferyl-alcohol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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